Cas no 866150-84-7 (1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine)

• Product Name: 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine
• CAS No: 866150-84-7
• MF: C₁₈H₂₀N₄O₄
• MW: 356.375803947449
• CID: 4717912
• Update Time: 2025-08-02

1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine
• MLS000755616
• 1-benzyl-N-(2,4-dinitrophenyl)-4-piperidinamine
• SMR000337290
• cid_3821437
• BDBM44240
• HMS2615F12
• (1-benzyl-4-piperidyl)-(2,4-dinitrophenyl)amine
• N-(2,4-dinitrophenyl)-1-(phenylmethyl)-4-piperidinamine
• N-(2,4-dinitrophenyl)-1-(phenylmethyl)piperidin-4-amine
• 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine

• Inchi： 1S/C18H20N4O4/c23-21(24)16-6-7-17(18(12-16)22(25)26)19-15-8-10-20(11-9-15)13-14-4-2-1-3-5-14/h1-7,12,15,19H,8-11,13H2
• InChI Key： ATECHEQIQHWYGZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC1CCN(CC2C=CC=CC=2)CC1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 479
• XLogP3: 4.2
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine

Comprehensive Overview of 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine (CAS No. 866150-84-7)

1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine, with the CAS number 866150-84-7, is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both benzyl and dinitrophenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine due to its potential as a pharmacophore in designing novel drugs. Its CAS no. 866150-84-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical studies.

The compound's synthetic route and reactivity are also topics of interest. For instance, the dinitrophenyl group is known for its electron-withdrawing properties, which can influence the compound's behavior in nucleophilic substitution reactions. This characteristic makes 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine a valuable candidate for studying structure-activity relationships (SAR) in drug design. Additionally, its benzyl moiety offers opportunities for further functionalization, expanding its utility in organic synthesis.

From an industrial perspective, CAS no. 866150-84-7 is often discussed in the context of high-value chemical intermediates. Companies specializing in custom synthesis and contract research organizations (CROs) frequently list this compound in their portfolios, highlighting its commercial significance. The growing trend of green chemistry has also spurred interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.

Another area where 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine finds application is in academic research. Universities and research institutions utilize this compound to explore new catalytic processes and molecular interactions. Its CAS number 866150-84-7 is commonly referenced in peer-reviewed journals, underscoring its importance in advancing scientific knowledge. Furthermore, the compound's potential role in bioimaging and diagnostic agents is an emerging field of study, attracting funding from both public and private sectors.

In summary, 1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine (CAS no. 866150-84-7) is a multifaceted compound with broad applications in pharmaceutical development, organic synthesis, and scientific research. Its unique structural features and reactivity profile make it a subject of ongoing investigation, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a key player in cutting-edge research and industrial applications.